Cas no 771510-07-7 (5,6-dichloro-N-[2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl]pyridine-3-carboxamide)

• Product Name: 5,6-dichloro-N-[2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl]pyridine-3-carboxamide
• CAS No: 771510-07-7
• MF: C₁₆H₁₇Cl₂N₃O₂S
• MW: 386.296080350876
• CID: 5916864
• PubChem ID: 4579290
• Update Time: 2025-10-29

5,6-dichloro-N-[2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• SMR001316607
• 771510-07-7
• Z57020245
• 5,6-dichloro-N-[2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl]pyridine-3-carboxamide
• EN300-26610750
• MLS002249159
• CHEMBL1735126
• HMS3046F19
• AKOS034470593

• Inchi： 1S/C16H17Cl2N3O2S/c17-12-8-11(9-19-15(12)18)16(22)20-10-13(14-2-1-7-24-14)21-3-5-23-6-4-21/h1-2,7-9,13H,3-6,10H2,(H,20,22)
• InChI Key： IGIFRMJKNOUBCT-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(NCC(C1=CC=CS1)N1CCOCC1)=O)Cl

Computed Properties

• Exact Mass: 385.0418534g/mol
• Monoisotopic Mass: 385.0418534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 82.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 5,6-dichloro-N-[2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl]pyridine-3-carboxamide

Introduction to 5,6-dichloro-N-[2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl]pyridine-3-carboxamide and Its Applications in Modern Chemical Biology

Compounds with the CAS number 771510-07-7 represent a significant class of molecules that have garnered considerable attention in the field of chemical biology and pharmaceutical research. Among these, the compound named 5,6-dichloro-N-[2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl]pyridine-3-carboxamide stands out due to its unique structural features and potential biological activities. This introduction aims to provide a comprehensive overview of this compound, its chemical properties, and its emerging applications in various research domains.

The molecular structure of 5,6-dichloro-N-[2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl]pyridine-3-carboxamide is characterized by a pyridine core substituted with chloro groups at the 5 and 6 positions. The presence of a morpholine ring and a thiophene moiety at the ethyl chain further enhances its complexity and potential for interaction with biological targets. This unique arrangement of functional groups makes it an intriguing candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in designing molecules that can modulate biological pathways by interacting with specific enzymes or receptors. The 5,6-dichloro-N-[2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl]pyridine-3-carboxamide structure has been explored for its potential to interact with various targets, including kinases and other enzymes involved in signal transduction. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain kinases, making it a promising lead for the development of new therapeutic agents.

The synthesis of 5,6-dichloro-N-[2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl]pyridine-3-carboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to access this complex molecule efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the morpholine-thiophene bridge within the molecule. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also provide valuable insights into the structural diversity that can be achieved through rational molecular design.

Beyond its synthetic significance, the biological activity of 5,6-dichloro-N-[2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl]pyridine-3-carboxamide has been a focal point of recent research. Studies have shown that this compound can modulate the activity of several key enzymes involved in cancer progression. For instance, it has been found to inhibit the activity of Janus kinases (JAKs), which are known to play a crucial role in inflammatory responses and cell growth regulation. By targeting these enzymes, 5,6-dichloro-N-[2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl]pyridine-3-carboxamide may offer a novel approach to treating inflammatory diseases and certain types of cancer.

In addition to its kinase inhibition properties, this compound has also been investigated for its potential effects on other biological pathways. Research has indicated that it may interact with receptors involved in neurotransmission, suggesting possible applications in the treatment of neurological disorders. The dual functionality provided by the morpholine and thiophene groups allows for precise tuning of the molecule's pharmacological properties, making it adaptable for various therapeutic applications.

The development of new drug candidates often involves rigorous testing to evaluate their safety and efficacy. Preclinical studies on 5,6-dichloro-N-[2-(morpholin-4-y1)-2-(thiophen--{&}--{tl}y)ethyl]pyridine--{&}--{3}--{carboxamide} have focused on assessing its pharmacokinetic profile and potential side effects. These studies are crucial for determining whether the compound can progress to clinical trials and ultimately become a viable therapeutic option for patients. The results from these studies have been promising, showing that the compound is well-tolerated at relevant doses and exhibits favorable pharmacokinetic properties.

The impact of computational chemistry on drug discovery cannot be overstated. Advanced computational methods have been employed to model the interactions between 5,6-dichloro-N-[2-(morpholin--{&}--{4}--{yl})--{&}--{2}--(thiophen--{&}--{2}--{yl})ethyl]pyridine--{&}--{3}--{carboxamide} and biological targets. These simulations have provided valuable insights into how the compound binds to its targets at the molecular level, helping researchers design more effective derivatives. By integrating computational studies with experimental data, scientists can accelerate the drug discovery process and increase the likelihood of success in developing new treatments.

The future prospects for 5,6-dichloro-N-[2-(morpholin--{&}--{4}--{yl})--{&}--{2}--(thiophen--{&}--{2}--{yl})ethyl]pyridine--{&}--{3}--{carboxamide} are exciting and multifaceted. Ongoing research is exploring new synthetic routes to improve yield and scalability, as well as investigating novel derivatives with enhanced biological activity. Collaborative efforts between academia and industry are likely to play a significant role in translating laboratory findings into clinical applications. As our understanding of biological pathways continues to grow, compounds like this one will undoubtedly play an important role in addressing some of the most challenging diseases faced by humanity.